2,2,4,4-tetramethyl-3H-chromene-6-carboxylic acid

• CAS No.: 135963-47-2
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 2,2,4,4-tetramethyl-3H-chromene-6-carboxylic acid
• InChI: InChI=1S/C14H18O3/c1-13(2)8-14(3,4)17-11-6-5-9(12(15)16)7-10(11)13/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key: JXKBUOWTZSPVGC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(OC2=C1C=C(C=C2)C(=O)O)(C)C)C

Description

It is widely recognized for its potent antioxidant properties, which make it a valuable compound in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,4,4-tetramethyl-3H-chromene-6-carboxylic acid typically involves the reaction of 2,3-dimethyl-2-butene with 2,6-dimethylphenol in the presence of a strong acid catalyst. The reaction proceeds through a Friedel-Crafts alkylation mechanism, followed by oxidation to introduce the carboxylic acid group .

Industrial Production Methods

Industrial production of this compound often employs similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions such as temperature, pressure, and the concentration of reagents to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,2,4,4-tetramethyl-3H-chromene-6-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones.

Reduction: It can be reduced to form hydroquinones.

Substitution: The aromatic ring can undergo electrophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic reagents like halogens and nitrating agents are commonly employed

Major Products

The major products formed from these reactions include various quinones, hydroquinones, and substituted aromatic compounds .

Scientific Research Applications

2,2,4,4-tetramethyl-3H-chromene-6-carboxylic acid has a wide range of scientific research applications:

Chemistry: Used as a standard in antioxidant assays to measure the antioxidant capacity of different substances.

Biology: Investigated for its role in protecting cells from oxidative stress and damage.

Medicine: Explored as an adjunctive therapy in the treatment of certain cancers due to its antioxidant properties.

Industry: Utilized in the formulation of skincare products and dietary supplements for its antioxidant benefits.

Mechanism of Action

The compound exerts its effects primarily through its antioxidant activity. It scavenges free radicals and reactive oxygen species, thereby preventing oxidative damage to cells and tissues. The molecular targets include various cellular components such as lipids, proteins, and DNA. The pathways involved in its mechanism of action include the inhibition of lipid peroxidation and the modulation of redox-sensitive signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Vitamin E (α-Tocopherol): Another potent antioxidant but less water-soluble compared to 2,2,4,4-tetramethyl-3H-chromene-6-carboxylic acid.

Ascorbic Acid (Vitamin C): A water-soluble antioxidant with different mechanisms of action.

Resveratrol: A polyphenolic compound with antioxidant properties but different chemical structure and solubility characteristics.

Uniqueness

This compound is unique due to its combination of water solubility and potent antioxidant activity. This makes it particularly useful in aqueous environments and in applications where solubility is a critical factor .